Cas no 89129-63-5 ([1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-5',5'-dimethyl-)
89129-63-5 structure
Product Name:[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-5',5'-dimethyl-
CAS No:89129-63-5
MF:C16H22O4
MW:278.343485355377
CID:611424
PubChem ID:13180967
Update Time:2025-04-19
[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-5',5'-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-5',5'-dimethyl-
- 2-(2-acetyl-5,5-dimethyl-3-oxocyclohexyl)cyclohexane-1,3-dione
- 89129-63-5
- DTXSID80525165
- 2'-Acetyl-5',5'-dimethyl[1,1'-bi(cyclohexane)]-2,3',6-trione
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- Inchi: 1S/C16H22O4/c1-9(17)14-10(7-16(2,3)8-13(14)20)15-11(18)5-4-6-12(15)19/h10,14-15H,4-8H2,1-3H3
- InChI Key: GBQZYIZNPUDGCB-UHFFFAOYSA-N
- SMILES: O=C1CC(C)(C)CC(C2C(CCCC2=O)=O)C1C(C)=O
Computed Properties
- Exact Mass: 278.15180918g/mol
- Monoisotopic Mass: 278.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 68.3Ų
[1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-5',5'-dimethyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
89129-63-5 ([1,1'-Bicyclohexyl]-2,3',6-trione, 2'-acetyl-5',5'-dimethyl-) Related Products
- 8008-88-6(Valerian root oil)
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- 1118-71-4(Dipivaloylmethane)
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- 1660-04-4(1-(1-adamantyl)ethanone)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 559-74-0(Friedelin)
- 874-23-7(2-acetylcyclohexan-1-one)
- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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